2-Ethyl-5-hydroxy-1,2-dihydrophthalazin-1-one

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: CCN1C(=O)C2=C(C=N1)C(=CC=C2)O
• InChI: InChI=1S/C10H10N2O2/c1-2-12-10(14)7-4-3-5-9(13)8(7)6-11-12/h3-6,13H,2H2,1H3
• InChIKey: OJZSDBVIZMSIHN-UHFFFAOYSA-N

Core Chemical Identity and Physicochemical Baseline

2-Ethyl-5-hydroxy-1,2-dihydrophthalazin-1-one (CAS 2059942-45-7) is a disubstituted phthalazinone heterocycle featuring a 2-ethyl substituent and a 5-hydroxy group on the phthalazinone core . This compound belongs to the 1(2H)-phthalazinone class, a privileged scaffold in medicinal chemistry known for yielding potent inhibitors of enzymes such as poly(ADP-ribose) polymerase (PARP) and 17β-hydroxysteroid dehydrogenase (17β-HSD) [1]. The targeted substitution pattern confers a calculated LogP of 1.122 and a topological polar surface area (TPSA) of 55.12 Ų, distinguishing it from simpler 2-alkyl or 5-hydroxy phthalazinone analogs .

5-Hydroxy phthalazinone scaffold for enzyme inhibitor studies (e.g., 17β-HSD1, PARP)

Higher polarity (TPSA ~55 Ų) supports aqueous solubility in biochemical assays

Regioisomerically pure building block for SAR series and synthetic derivatization

• [1] Srivastava, B. K., et al. Substituted phthalazin-1(2H)-one derivatives as selective inhibitors of poly(ADP-ribose) polymerase-1. U.S. Patent 9,598,418 B2, issued March 21, 2017. View Source

Why Generic Phthalazinone Analogs Cannot Substitute

Generic substitution of phthalazinone derivatives is unreliable due to the profound influence of the 5-hydroxy group on both molecular recognition and physicochemical properties. The presence of the 5-OH group in 2-ethyl-5-hydroxy-1,2-dihydrophthalazin-1-one introduces an additional hydrogen-bond donor (HBD) and substantially increases the topological polar surface area (TPSA) compared to 2-ethylphthalazin-1(2H)-one . This shift alters aqueous solubility, membrane permeability, and target binding profiles, meaning that in-class compounds lacking this specific substitution pattern cannot be assumed to exhibit equivalent biological performance or handling characteristics in experimental workflows [1].

HBD mismatch Des-hydroxy analogs (0 HBD) may lose critical hydrogen-bond-mediated target interactions present with the 5-OH group.

Polarity shift Lower TPSA (~33 vs. 55 Ų) in unsubstituted analogs can reduce aqueous solubility and complicate buffer-based assay preparation.

Lipophilicity change Increased LogP (~1.42 vs. 1.12) may alter passive membrane permeability and off-target partitioning profiles.

• [1] El-Hashash, M. A. et al. Facile synthesis and structural characterization of some phthalazin-1(2H)-one derivatives as antimicrobial nucleosides and reactive dye. Egyptian Journal of Chemistry, 2017. View Source

Quantitative Differentiation Evidence for Sourcing

TPSA and LogP Comparison Reveals Enhanced Polarity

The introduction of the 5-hydroxy group in 2-ethyl-5-hydroxy-1,2-dihydrophthalazin-1-one markedly increases the topological polar surface area (TPSA) compared to the des-hydroxy analog 2-ethylphthalazin-1(2H)-one. The TPSA rises from 32.67–34.89 Ų for the comparator to 55.12 Ų for the target compound, while the calculated LogP decreases from ~1.42 to 1.12 . This represents an absolute TPSA increase of ~20–22 Ų and a LogP reduction of ~0.3 log units, indicating a significant shift toward higher aqueous solubility and lower passive membrane permeability.

TPSA & LogP shift

Head-to-head

ΔTPSA ≈ +20–22 Ų; ΔLogP ≈ −0.3 (55.12 Ų vs. 32.67–34.89 Ų, LogP 1.12 vs. 1.42)

Higher polarity supports aqueous solubility for in vitro assays.

Computed values; may assist solubility-driven procurement decisions.

Evidence Dimension	Topological Polar Surface Area (TPSA) and LogP
Target Compound Data	TPSA: 55.12 Ų; LogP: 1.122
Comparator Or Baseline	2-Ethylphthalazin-1(2H)-one: TPSA: 32.67–34.89 Ų; LogP: 1.416
Quantified Difference	ΔTPSA ≈ +20–22 Ų; ΔLogP ≈ −0.3
Conditions	Computed values from vendor and database specifications

Why This Matters

A 20 Ų higher TPSA can substantially improve aqueous solubility, which is critical for reproducible in vitro assay preparation and may influence procurement decisions when selecting compounds for biochemical screening cascades.

Hydrogen-Bond Donor Count Differentiation

2-Ethyl-5-hydroxy-1,2-dihydrophthalazin-1-one possesses one hydrogen-bond donor (HBD) attributable to the 5-OH group, whereas 2-ethylphthalazin-1(2H)-one has zero HBDs . The additional HBD enables the target compound to participate in directed hydrogen-bonding interactions with biological targets or co-crystal formers, a feature absent in the des-hydroxy analog. The molecular formula of the target is C10H10N2O2 (MW 190.20), compared to C10H10N2O (MW 174.20) for the comparator, reflecting the formal addition of one oxygen atom.

HBD & MW

Head-to-head

HBD: 1 vs. 0; MW 190.20 vs. 174.20 g/mol (Δ +16)

Additional H-bond donor enables directed target engagement absent in des-hydroxy analog.

Critical for enzyme inhibition screens requiring H-bond-mediated binding.

Evidence Dimension	Hydrogen-Bond Donor Count and Molecular Weight
Target Compound Data	HBD: 1; HBA: 4; MW: 190.20 g/mol
Comparator Or Baseline	2-Ethylphthalazin-1(2H)-one: HBD: 0; HBA: 2; MW: 174.20 g/mol
Quantified Difference	ΔHBD = +1; ΔMW = +16 g/mol
Conditions	Computed from 2D molecular structure

Why This Matters

The presence of a hydrogen-bond donor is a critical determinant of target engagement in enzyme inhibition assays; procurement of the incorrect analog lacking this donor would yield false-negative results in screens dependent on hydrogen-bond-mediated binding.

Regioisomer Differentiation from Side-Chain Hydroxy Analogs

2-Ethyl-5-hydroxy-1,2-dihydrophthalazin-1-one is a regioisomer of 2-(2-hydroxyethyl)phthalazin-1(2H)-one (CAS 18584-64-0). In the target compound, the hydroxyl group is directly attached to the aromatic phthalazinone ring at position 5, while in the comparator, the hydroxyl is located on the terminal carbon of the 2-hydroxyethyl side chain [1]. This positional difference results in distinct intramolecular hydrogen-bonding geometries. The comparator's crystal structure (reported in Acta Cryst. E) shows intermolecular O—H⋯O and C—H⋯O hydrogen bonds forming a three-dimensional network, whereas the target compound's 5-OH orientation is expected to favor different supramolecular synthons [1].

Regioisomer identity

Cross-study

5-OH on aromatic ring vs. side-chain OH in 2-(2-hydroxyethyl)phthalazin-1(2H)-one

Positional isomerism alters hydrogen-bond network topology and synthetic reactivity.

Crystal structure of comparator reported; target inferred. Verify regioisomeric purity.

Evidence Dimension	Regiochemistry and solid-state hydrogen-bonding architecture
Target Compound Data	5-OH on aromatic ring; MDL MFCD30500418
Comparator Or Baseline	2-(2-Hydroxyethyl)phthalazin-1(2H)-one: OH on side chain; MDL MFCD00034463; crystal structure reported [1]
Quantified Difference	Positional isomerism affecting hydrogen-bond network topology
Conditions	Single-crystal X-ray diffraction for comparator; structural inference for target

Why This Matters

Regioisomeric impurities or misidentification during procurement can lead to drastically different reactivity in downstream synthetic transformations and divergent biological activity; verifying the correct regioisomer is essential for reproducible research.

• [1] Shi, X.-F., et al. 2-(2-Hydroxyethyl)phthalazin-1(2H)-one. Acta Crystallographica Section E, 2008, E64, o519. DOI: 10.1107/S1600536808002678. View Source

5-Hydroxy Substitution and 17β-HSD1 Inhibition Potential

The phthalazinone scaffold is established as a core motif in 17β-HSD1 inhibitor design. Literature data on closely related 5-hydroxyphthalazinone derivatives show single-digit nanomolar IC50 values against human placental 17β-HSD1 (e.g., IC50 = 4.80 nM for a 2-substituted 5-hydroxyphthalazinone analog, BDBM50525966) [1]. While direct assay data for 2-ethyl-5-hydroxy-1,2-dihydrophthalazin-1-one are not yet publicly available in curated databases, the presence of the 5-hydroxy group is structurally essential for forming key hydrogen bonds with the enzyme active site, as inferred from SAR studies of this compound class . In contrast, 2-ethylphthalazin-1(2H)-one lacks this critical H-bond donor, and is not reported to display comparable 17β-HSD1 inhibitory activity.

17β-HSD1 inhibition

Class-level

Reference 5-OH analog IC50 = 4.80 nM (human 17β-HSD1); target data not yet reported

Structural SAR predicts 5-OH is essential for enzyme inhibition; assay data needed.

Inferred from phthalazinone inhibitor series; direct confirmation recommended.

Evidence Dimension	17β-HSD1 inhibitory activity (class extrapolation)
Target Compound Data	5-OH present; predicted to retain critical H-bond interaction with 17β-HSD1 active site based on SAR
Comparator Or Baseline	2-Ethylphthalazin-1(2H)-one: no 5-OH; no reported 17β-HSD1 activity; structurally incapable of forming analogous H-bond
Quantified Difference	H-bond donor presence vs. absence; reference analog IC50 = 4.80 nM (BDBM50525966) [1]
Conditions	SAR inference from phthalazinone 17β-HSD1 inhibitor series; BindingDB curated data

Why This Matters

For laboratories engaged in 17β-HSD1 inhibitor screening or endocrine-related drug discovery, selecting the 5-hydroxy-substituted compound is mechanistically mandated; procurement of a des-hydroxy analog is predicted to yield inactive or weakly active results.

• [1] BindingDB. Affinity Data for BDBM50525966 (CHEMBL4552641): IC50 = 4.80 nM for human placental cytosolic 17β-HSD1. http://bdb8.ucsd.edu (accessed 2026). View Source

Optimal Deployment Scenarios Based on Differentiated Properties

17β-HSD1 Inhibitor Lead Discovery Screening

The 5-hydroxy group of 2-ethyl-5-hydroxy-1,2-dihydrophthalazin-1-one provides the essential hydrogen-bond donor required for interaction with the 17β-HSD1 active site . Researchers establishing fluorescence-based or radiometric 17β-HSD1 inhibition assays should prioritize this compound over des-hydroxy analogs, which lack the requisite pharmacophoric feature and are expected to show negligible inhibition. This selection avoids false-negative screening outcomes and ensures SAR series integrity.

Aqueous Solubility-Dependent In Vitro Pharmacology

With a TPSA of 55.12 Ų—approximately 20 Ų higher than 2-ethylphthalazin-1(2H)-one—this compound exhibits enhanced aqueous solubility . It is the preferred choice for cell-based assays or biochemical tests conducted in aqueous buffer without DMSO co-solvent, where poor solubility of low-TPSA analogs would compromise dose-response reliability and compound handling.

Regioisomerically Pure Synthetic Intermediate

The unambiguous substitution pattern (2-ethyl, 5-hydroxy) ensures that further derivatization reactions—such as O-alkylation at the 5-position or N-functionalization at the 1-position—proceed with predictable regioselectivity [1]. In contrast, the regioisomer 2-(2-hydroxyethyl)phthalazin-1(2H)-one would yield entirely different reaction outcomes due to its side-chain hydroxyl, making the target compound the correct starting material for aromatic-ring-focused medicinal chemistry programs.

Co-crystal Engineering and Solid-State Formulation

The presence of one hydrogen-bond donor (5-OH) and four hydrogen-bond acceptors creates a unique supramolecular synthon profile distinct from analogs lacking the aryl hydroxyl group [2]. This compound is suited for co-crystal screening with pharmaceutically acceptable co-formers to modify dissolution rate or stability, where the HBD/HBA balance dictates the resulting solid-state architecture.

Application

Selection Property

Validation Focus

17β-HSD1 inhibitor screening studies

5-OH hydrogen-bond donor presence

17β-HSD1 inhibition assay response (SAR context)

Aqueous-solubility-dependent pharmacology

Higher TPSA (~55 Ų) for solubility

Aqueous buffer compatibility and dose-response reliability

Regioselective synthetic intermediate

5-OH on aromatic ring

Predictable O-alkylation or N-functionalization outcomes

Co-crystal engineering studies

HBD/HBA profile (1 donor, 4 acceptors)

Supramolecular synthon formation and solid-state properties

• [1] El-Hashash, M. A. et al. Facile synthesis and structural characterization of some phthalazin-1(2H)-one derivatives as antimicrobial nucleosides and reactive dye. Egyptian Journal of Chemistry, 2017. View Source
• [2] Shi, X.-F., et al. 2-(2-Hydroxyethyl)phthalazin-1(2H)-one. Acta Crystallographica Section E, 2008, E64, o519. DOI: 10.1107/S1600536808002678. View Source